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Cat. No.: B1664268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of radiolabeled A-85380 analogs for in vivo imaging of nicotinic acetylcholine receptors

(nAChRs), with a primary focus on the α4β2 subtype. A-85380 and its halogenated derivatives

are potent and selective agonists for these receptors, making them invaluable tools for non-

invasive imaging studies in both preclinical and clinical research.[1][2]

Radiolabeled A-85380 compounds are widely used to study the distribution and density of

nAChRs in the brain.[3][4][5] Alterations in these receptors have been implicated in a variety of

neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease,

tobacco addiction, and epilepsy.[1][2][3][6] In vivo imaging with these radiotracers allows for the

quantitative assessment of nAChR availability, providing insights into disease mechanisms and

the effects of therapeutic interventions.[3][7]

The most commonly used radiolabeled analogs of A-85380 for in vivo imaging are:

[¹⁸F]2-fluoro-A-85380 (2-[¹⁸F]F-A-85380 or 2-FA) for Positron Emission Tomography (PET)

[¹⁸F]6-fluoro-A-85380 (6-[¹⁸F]F-A-85380 or 6-FA) for PET[8][9]

[¹²³I]5-iodo-A-85380 (5-[¹²³I]I-A-85380 or 5-IA) for Single-Photon Emission Computed

Tomography (SPECT)[3]
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These radiotracers exhibit high affinity and selectivity for the α4β2 nAChR subtype, which is the

most abundant in the mammalian brain.[8][10]

Quantitative Data Summary
The following tables summarize key quantitative data for radiolabeled A-85380 analogs,

facilitating comparison and experimental design.

Table 1: In Vitro Binding Affinities (Ki values)

Compound
nAChR
Subtype

Ki (nM) Species Reference

A-85380 α4β2* 0.017 - 0.046 Rat [3][8]

α3β4 51 Rat [8]

α7 250 Rat [8]

Muscle-type 1400 Rat [8]

2-[¹⁸F]F-A-85380 α4β2 0.046 Rat [8]

5-[¹²⁵I]I-A-85380 α4β2 0.010 Rat [8]

6-[¹⁸F]F-A-85380 nAChRs 0.028 (Kd) - [9]

Note: The addition of the ¹⁸F or ¹²³I atom results in only minor changes (less than a factor of 2)

in binding affinity for α4β2 nAChRs.[3]*

Table 2: Radiosynthesis Parameters
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Radiotrac
er

Precursor Method

Radioche
mical
Yield
(decay-
corrected
)

Synthesis
Time

Specific
Activity

Referenc
e

2-[¹⁸F]F-A-

85380

2-iodo-3-

[2-((S)-N-

tert-

butoxycarb

onyl-3-

pyrroline)m

ethoxy]pyri

dine

Nucleophili

c

substitution

&

deprotectio

n

~10% 120 min
>55 GBq/

μmol
[11]

2-[¹⁸F]F-A-

85380
-

Automated

one-pot

synthesis

68-72% 50-60 min
~400 GBq/

μmol
[12][13]

5-[¹²³I]I-A-

85380
-

Two-step

sequence
52% -

>8,500

mCi/μmol
[14]

[¹²³I]-

labeled

compound

s (general)

- - 34-43% - - [15]

Table 3: In Vivo Brain Biodistribution
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Radiotracer Species
Brain
Region

Uptake
(%ID/g at 60
min)

Thalamus:C
erebellum
Ratio

Reference

2-[¹⁸F]F-A-

85380
Rat Thalamus ~6% - [8]

Cerebellum ~1% - [8]

5-[¹²⁵I]I-A-

85380
Mouse Thalamus 14.9% 37 [8][16]

Cortex 8.5% - [8]

Cerebellum 2.4% - [8]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the key pathways and workflows associated with the use of

radiolabeled A-85380.
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Caption: Signaling pathway of the α4β2 nicotinic acetylcholine receptor.

In Vivo Imaging Experimental Workflow
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Caption: Experimental workflow for in vivo imaging with radiolabeled A-85380.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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